Cas no 2137421-75-9 (sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate)

• Product Name: sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate
• CAS No: 2137421-75-9
• MF: C₁₇H₁₈NNaO₂S
• MW: 323.385094165802
• CID: 6286175
• PubChem ID: 165454873
• Update Time: 2025-10-30

sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137421-75-9
• EN300-724184
• sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate

• Inchi： 1S/C17H19NO2S.Na/c19-21(20)17-13-18(11-14-7-3-1-4-8-14)12-16(17)15-9-5-2-6-10-15;/h1-10,16-17H,11-13H2,(H,19,20);/q;+1/p-1/t16-,17+;/m0./s1
• InChI Key： XZJPRCDJFVLXRG-MCJVGQIASA-M
• SMILES： S([C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 323.09559427g/mol
• Monoisotopic Mass: 323.09559427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate

Introduction to Sodium (3S,4R)-1-Benzyl-4-Phenylpyrrolidine-3-Sulfinate (CAS No. 2137421-75-9)

Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137421-75-9, represents a sophisticated blend of organic chemistry and medicinal innovation. Its unique structural configuration, characterized by a pyrrolidine core substituted with specific stereochemical orientations, positions it as a promising candidate for various therapeutic applications.

The< strong>benzyl and phenyl substituents in the molecular structure contribute to the compound's distinct pharmacophoric features, which are critical for its interaction with biological targets. The presence of a sulfinate group at the 3-position further enhances its potential as a pharmacologically active molecule. This arrangement not only influences the compound's solubility and stability but also its overall biological activity.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and cardiovascular functions. Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate has emerged as a subject of intense investigation due to its potential to interact with specific enzymes and receptors involved in these processes. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of conditions such as hypertension and neurodegenerative disorders.

The stereochemical configuration of Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate is particularly noteworthy. The (3S,4R) designation indicates a specific arrangement of substituents around the pyrrolidine ring, which is crucial for its biological efficacy. This stereochemistry has been carefully optimized to maximize interactions with target proteins while minimizing off-target effects. Such precision in molecular design is a hallmark of modern drug development strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of complex molecules like Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate. These simulations have provided valuable insights into how the compound might behave within biological systems, guiding further optimization efforts. By leveraging cutting-edge computational tools, scientists are able to refine the molecular structure to enhance its therapeutic potential.

The synthesis of Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate represents a significant achievement in synthetic organic chemistry. The multi-step process involves intricate reactions that require precise control over reaction conditions and reagent selection. Each step is meticulously designed to ensure high yield and purity, which are essential for pharmaceutical applications. The synthetic route also emphasizes sustainability, with efforts to minimize waste and hazardous byproducts.

In vitro studies have begun to unravel the pharmacological profile of Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate. These experiments have revealed intriguing interactions with enzymes such as PDE5 and COX enzymes, which are implicated in various physiological pathways. The compound's ability to modulate these enzymes suggests potential applications in treating conditions ranging from erectile dysfunction to inflammation-related disorders.

The< strong>sulfinate group in the molecule plays a pivotal role in its biological activity. This functional moiety is known to enhance binding affinity and metabolic stability, making it an attractive feature for drug design. The sulfinate group also contributes to the compound's solubility in aqueous environments, which is crucial for formulation development.

Ongoing clinical trials are exploring the therapeutic potential of Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate in several indications. Early results are promising, with evidence suggesting that the compound can effectively target neurological pathways without significant side effects. These trials are designed to validate the preclinical findings and establish safe dosing regimens for human use.

The future of Sodium (3S,4R)-1-benzyl-4-phenylpyrrolidine-3-sulfinate looks promising as researchers continue to uncover its multifaceted therapeutic potential. Advances in drug delivery systems may further enhance its efficacy by optimizing bioavailability and targeting specificity. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.